[3,4-Bis(acetyloxy)-5-acetamido-6-(4-methylphenoxy)oxan-2-yl]methyl acetate
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Description
[3,4-Bis(acetyloxy)-5-acetamido-6-(4-methylphenoxy)oxan-2-yl]methyl acetate is a useful research compound. Its molecular formula is C21H27NO9 and its molecular weight is 437.445. The purity is usually 95%.
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Scientific Research Applications
Environmental and Health Impacts of Bisphenols
Epigenetic Perspective : Studies have shown that compounds like BPA can disrupt epigenetic programming of gene expression, leading to adverse effects such as impaired brain development, altered sexual differentiation, behavior, and immune function. These effects could extend to future generations through changes in DNA methylation status and gene expression in offspring (Kundakovic & Champagne, 2011).
Reproductive Health : BPA is identified as a "reproductive toxicant" capable of inducing both short and long-term effects, including modulation of gene expression through epigenetic modification. It affects spermatogenesis, sperm quality, ovary, embryo development, and gamete quality, with direct and trans-generational effects on reproductive health (Chianese et al., 2017).
Occupational Exposure : Individuals exposed to BPA in occupational settings have significantly higher BPA levels than those environmentally exposed, indicating a greater risk of health effects such as sexual dysfunction, endocrine disruption, and alterations to epigenetic marks (Ribeiro et al., 2017).
Remediation and Environmental Fate : Advanced oxidation processes (AOPs) and adsorptive removal techniques have been investigated for the degradation and removal of BPA from water, highlighting the challenges and efficacy of these approaches in mitigating BPA's environmental presence (Bhatnagar & Anastopoulos, 2017).
Children's Health : The presence of BPA in the environment and its potential for exposure raises concerns regarding children's health, particularly in relation to endocrine and developmental effects. The need for further research to understand the full scope of BPA's impact on childhood development and health is emphasized (Braun & Hauser, 2011).
Properties
IUPAC Name |
[5-acetamido-3,4-diacetyloxy-6-(4-methylphenoxy)oxan-2-yl]methyl acetate |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H27NO9/c1-11-6-8-16(9-7-11)30-21-18(22-12(2)23)20(29-15(5)26)19(28-14(4)25)17(31-21)10-27-13(3)24/h6-9,17-21H,10H2,1-5H3,(H,22,23) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QHNUAZWNAPSBQV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)OC2C(C(C(C(O2)COC(=O)C)OC(=O)C)OC(=O)C)NC(=O)C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H27NO9 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
437.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.